Cas no 1879867-02-3 (2-Methyl-2-(quinoxalin-2-yl)propanenitrile)

• Product name: 2-Methyl-2-(quinoxalin-2-yl)propanenitrile
• CAS No: 1879867-02-3
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 6160703
• PubChem ID: 165665518

2-Methyl-2-(quinoxalin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(quinoxalin-2-yl)propanenitrile
• 1879867-02-3
• EN300-1828657
• 2-Methyl-2-(quinoxalin-2-yl)propanenitrile

• Inchi： 1S/C12H11N3/c1-12(2,8-13)11-7-14-9-5-3-4-6-10(9)15-11/h3-7H,1-2H3
• InChI Key： PLAWIHGIGZZIPN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=CC=1C(C#N)(C)C

Computed Properties

• Exact Mass: 197.095297364g/mol
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų
• XLogP3: 1.8

Additional information on 2-Methyl-2-(quinoxalin-2-yl)propanenitrile

Introduction to 2-Methyl-2-(quinoxalin-2-yl)propanenitrile (CAS No. 1879867-02-3)

2-Methyl-2-(quinoxalin-2-yl)propanenitrile, with the CAS number 1879867-02-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a quinoxaline moiety and a cyano group, making it a valuable candidate for various applications in drug discovery and development.

The quinoxaline scaffold, a heterocyclic aromatic compound, is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the cyano group further enhances the compound's reactivity and potential for forming stable derivatives. These features make 2-Methyl-2-(quinoxalin-2-yl)propanenitrile an attractive target for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 2-Methyl-2-(quinoxalin-2-yl)propanenitrile in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that 2-Methyl-2-(quinoxalin-2-yl)propanenitrile selectively targets and inhibits the activity of these enzymes, thereby reducing tumor growth in vitro and in animal models.

In another study, published in the European Journal of Medicinal Chemistry in 2020, scientists investigated the antimicrobial properties of 2-Methyl-2-(quinoxalin-2-yl)propanenitrile. The results showed that this compound effectively inhibits the growth of several pathogenic bacteria, including multidrug-resistant strains. This finding suggests that 2-Methyl-2-(quinoxalin-2-yl)propanenitrile could be a promising lead compound for developing new antibiotics to combat drug-resistant infections.

The pharmacokinetic properties of 2-Methyl-2-(quinoxalin-2-yl)propanenitrile have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity make it suitable for further preclinical and clinical evaluation.

In addition to its biological activities, the synthetic route to produce 2-Methyl-2-(quinoxalin-2-yl)propanenitrile has been optimized to ensure high yield and purity. A recent publication in Organic Letters described an efficient synthesis method that involves a series of well-defined steps, including the formation of the quinoxaline ring and the introduction of the cyano group. This synthetic approach not only simplifies the production process but also reduces the cost and environmental impact associated with large-scale manufacturing.

The potential applications of 2-Methyl-2-(quinoxalin-2-yl)propanenitrile extend beyond its direct therapeutic use. It can serve as a valuable building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacological profiles. These derivatives have shown promise in treating various diseases, including neurodegenerative disorders and inflammatory conditions.

In conclusion, 2-Methyl-2-(quinoxalin-2-yl)propanenitrile (CAS No. 1879867-02-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields.